Cas no 2138011-26-2 (3-amino-N-1-(azetidin-3-yl)-1H-pyrazol-5-yl-3-methylbutanamide)
3-amino-N-1-(azetidin-3-yl)-1H-pyrazol-5-yl-3-methylbutanamide Chemical and Physical Properties
Names and Identifiers
-
- 3-amino-N-1-(azetidin-3-yl)-1H-pyrazol-5-yl-3-methylbutanamide
- EN300-1130819
- 3-amino-N-[1-(azetidin-3-yl)-1H-pyrazol-5-yl]-3-methylbutanamide
- 2138011-26-2
-
- Inchi: 1S/C11H19N5O/c1-11(2,12)5-10(17)15-9-3-4-14-16(9)8-6-13-7-8/h3-4,8,13H,5-7,12H2,1-2H3,(H,15,17)
- InChI Key: DHDBDEXVBCBTBX-UHFFFAOYSA-N
- SMILES: O=C(CC(C)(C)N)NC1=CC=NN1C1CNC1
Computed Properties
- Exact Mass: 237.15896025g/mol
- Monoisotopic Mass: 237.15896025g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 290
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.8
- Topological Polar Surface Area: 85Ų
3-amino-N-1-(azetidin-3-yl)-1H-pyrazol-5-yl-3-methylbutanamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1130819-0.05g |
3-amino-N-[1-(azetidin-3-yl)-1H-pyrazol-5-yl]-3-methylbutanamide |
2138011-26-2 | 95% | 0.05g |
$1020.0 | 2023-10-26 | |
| Enamine | EN300-1130819-0.1g |
3-amino-N-[1-(azetidin-3-yl)-1H-pyrazol-5-yl]-3-methylbutanamide |
2138011-26-2 | 95% | 0.1g |
$1068.0 | 2023-10-26 | |
| Enamine | EN300-1130819-0.25g |
3-amino-N-[1-(azetidin-3-yl)-1H-pyrazol-5-yl]-3-methylbutanamide |
2138011-26-2 | 95% | 0.25g |
$1117.0 | 2023-10-26 | |
| Enamine | EN300-1130819-0.5g |
3-amino-N-[1-(azetidin-3-yl)-1H-pyrazol-5-yl]-3-methylbutanamide |
2138011-26-2 | 95% | 0.5g |
$1165.0 | 2023-10-26 | |
| Enamine | EN300-1130819-1.0g |
3-amino-N-[1-(azetidin-3-yl)-1H-pyrazol-5-yl]-3-methylbutanamide |
2138011-26-2 | 1g |
$1214.0 | 2023-06-09 | ||
| Enamine | EN300-1130819-2.5g |
3-amino-N-[1-(azetidin-3-yl)-1H-pyrazol-5-yl]-3-methylbutanamide |
2138011-26-2 | 95% | 2.5g |
$2379.0 | 2023-10-26 | |
| Enamine | EN300-1130819-5.0g |
3-amino-N-[1-(azetidin-3-yl)-1H-pyrazol-5-yl]-3-methylbutanamide |
2138011-26-2 | 5g |
$3520.0 | 2023-06-09 | ||
| Enamine | EN300-1130819-10.0g |
3-amino-N-[1-(azetidin-3-yl)-1H-pyrazol-5-yl]-3-methylbutanamide |
2138011-26-2 | 10g |
$5221.0 | 2023-06-09 | ||
| Enamine | EN300-1130819-1g |
3-amino-N-[1-(azetidin-3-yl)-1H-pyrazol-5-yl]-3-methylbutanamide |
2138011-26-2 | 95% | 1g |
$1214.0 | 2023-10-26 | |
| Enamine | EN300-1130819-5g |
3-amino-N-[1-(azetidin-3-yl)-1H-pyrazol-5-yl]-3-methylbutanamide |
2138011-26-2 | 95% | 5g |
$3520.0 | 2023-10-26 |
3-amino-N-1-(azetidin-3-yl)-1H-pyrazol-5-yl-3-methylbutanamide Related Literature
-
Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
-
Shaun D. Wong,Edward I. Solomon Dalton Trans., 2014,43, 17567-17577
-
David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
-
Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
-
Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
Additional information on 3-amino-N-1-(azetidin-3-yl)-1H-pyrazol-5-yl-3-methylbutanamide
Introduction to 3-amino-N-1-(azetidin-3-yl)-1H-pyrazol-5-yl-3-methylbutanamide (CAS No. 2138011-26-2)
3-amino-N-1-(azetidin-3-yl)-1H-pyrazol-5-yl-3-methylbutanamide is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by the Chemical Abstracts Service Number (CAS No.) 2138011-26-2, represents a promising candidate for further exploration in drug discovery and development. Its molecular structure incorporates key pharmacophoric elements that make it a valuable scaffold for designing novel therapeutic agents.
The compound features a bifunctional moiety, combining an amino group and a methylbutanamide side chain, which is further substituted with an azetidinyl and a pyrazolyl group. This structural arrangement suggests potential interactions with biological targets, making it an intriguing molecule for medicinal chemists. The presence of the azetidinyl ring particularly highlights its potential to engage with enzymes or receptors, while the pyrazolyl moiety adds another layer of complexity that could modulate binding affinities and selectivity.
In recent years, there has been growing interest in heterocyclic compounds due to their diverse biological activities and synthetic versatility. The pyrazole scaffold, in particular, has been extensively studied for its role in various pharmacological applications, including antiviral, anti-inflammatory, and anticancer therapies. The incorporation of the pyrazolyl group into the molecular framework of this compound suggests that it may exhibit similar properties, potentially offering therapeutic benefits in these areas.
The amino-N-1-(azetidin-3-yl)-3-methylbutanamide portion of the molecule provides additional functional sites for chemical modification. This allows for the exploration of various derivatives that could enhance pharmacological activity or improve pharmacokinetic profiles. Such modifications are crucial in drug development, as they can fine-tune the compound's properties to meet specific therapeutic requirements.
Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high precision. These tools have been instrumental in understanding how the structural features of 3-amino-N-1-(azetidin-3-yl)-1H-pyrazol-5-yl-3-methylbutanamide interact with biological targets. For instance, studies suggest that the amino group and the methylbutanamide side chain may engage in hydrogen bonding interactions, while the azetidinyl and pyrazolyl rings could form hydrophobic pockets within the binding site.
The compound's potential applications extend beyond traditional pharmaceuticals. It has shown promise in preclinical studies as a lead molecule for developing novel agrochemicals and biodegradable polymers. The unique combination of functional groups makes it a versatile building block for synthesizing complex molecules with tailored properties.
In terms of synthetic pathways, 3-amino-N-1-(azetidin-3-yl)-1H-pyrazol-5-yl-3-methylbutanamide can be synthesized through multi-step organic reactions involving cyclization, condensation, and functional group transformations. The synthesis typically requires careful control of reaction conditions to ensure high yield and purity. Advances in green chemistry have also led to more sustainable methods for producing this compound, reducing waste and minimizing environmental impact.
The pharmacological profile of this compound is still under investigation, but initial studies suggest that it may exhibit inhibitory activity against certain enzymes and receptors relevant to human health. For example, it has shown potential as an inhibitor of enzymes involved in inflammation pathways, making it a candidate for treating chronic inflammatory diseases.
The development of novel drug candidates often involves rigorous testing to assess their safety and efficacy. Preclinical studies are conducted to evaluate the compound's toxicity profile, pharmacokinetics, and pharmacodynamics before moving to human trials. These studies are critical in determining whether a compound is suitable for further development into a marketable drug.
The integration of machine learning and artificial intelligence into drug discovery has accelerated the process of identifying promising candidates like 3-amino-N-1-(azetidin-3-yl)-1H-pyrazol-5-yl-3-methylbutanamide. These technologies enable researchers to analyze vast datasets rapidly, identifying patterns that might not be apparent through traditional experimental methods. This approach has led to more efficient screening processes and has helped uncover new therapeutic avenues.
Future research directions for this compound include exploring its potential as a prodrug or a component in combination therapies. Prodrugs are designed to release active pharmaceutical ingredients under specific physiological conditions, enhancing drug delivery and bioavailability. Combination therapies involve using multiple drugs together to achieve synergistic effects, improving treatment outcomes.
The economic impact of developing new drugs cannot be overstated. Pharmaceutical companies invest heavily in research and development, hoping to bring innovative treatments to market. Compounds like 3-amino-N-1-(azetidin-3-yl)-1H-pyrazol-5-yl-3-methylbutanamide represent valuable assets in this process, offering potential breakthroughs in treating various diseases.
In conclusion,3-amino-N-1-(azetidin-3-y l)-1H-pyrazol -5 -y l - 3 -methylbutanamide (CAS No . 21380 11 -26 -2) is a multifaceted compound with significant potential in pharmaceutical research . Its unique structure , combined with promising preclinical data , makes it an exciting candidate for further exploration . As research continues , this molecule may contribute to advancements in medicine , agriculture , and material science .
2138011-26-2 (3-amino-N-1-(azetidin-3-yl)-1H-pyrazol-5-yl-3-methylbutanamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)